Cas no 863669-59-4 (1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID)

1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID
- AB00741552-03
- CS-0456580
- EN300-14261
- 1-(benzo[d]thiazol-2-ylmethyl)cyclohexanecarboxylicacid
- 1-(benzo[d]thiazol-2-ylmethyl)cyclohexanecarboxylic acid
- SR-01000074477
- J-502836
- 1-(1,3-benzothiazol-2-ylmethyl)cyclohexane-1-carboxylic acid
- AKOS002683089
- DTXSID401218571
- NCGC00329022-01
- Z99599694
- 1-[(1,3-benzothiazol-2-yl)methyl]cyclohexane-1-carboxylic acid
- SR-01000074477-1
- MFCD07339179
- 1-(Benzo[d]thiazol-2-ylmethyl)cyclohexane-1-carboxylic acid
- AB00741552-01
- 1-(2-Benzothiazolylmethyl)cyclohexanecarboxylic acid
- 863669-59-4
- VS-02695
- STK624076
- G30304
- BBL010819
-
- MDL: MFCD07339179
- Inchi: InChI=1S/C15H17NO2S/c17-14(18)15(8-4-1-5-9-15)10-13-16-11-6-2-3-7-12(11)19-13/h2-3,6-7H,1,4-5,8-10H2,(H,17,18)
- InChI Key: VZNVKRYUHBRZPB-UHFFFAOYSA-N
- SMILES: C1CCC(CC1)(CC2=NC3=C(C=CC=C3)S2)C(=O)O
Computed Properties
- Exact Mass: 275.09799996g/mol
- Monoisotopic Mass: 275.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 170-172 °C
- Boiling Point: 451.6±18.0 °C at 760 mmHg
- Flash Point: 226.9±21.2 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B412768-50mg |
1-(1,3-Benzothiazol-2-ylmethyl)cyclohexanecarboxylic Acid |
863669-59-4 | 50mg |
$ 70.00 | 2022-06-07 | ||
Enamine | EN300-14261-2.5g |
1-[(1,3-benzothiazol-2-yl)methyl]cyclohexane-1-carboxylic acid |
863669-59-4 | 98% | 2.5g |
$400.0 | 2023-02-09 | |
abcr | AB376779-1g |
1-(1,3-Benzothiazol-2-ylmethyl)cyclohexanecarboxylic acid; . |
863669-59-4 | 1g |
€256.00 | 2025-02-20 | ||
Enamine | EN300-14261-500mg |
1-[(1,3-benzothiazol-2-yl)methyl]cyclohexane-1-carboxylic acid |
863669-59-4 | 95.0% | 500mg |
$102.0 | 2023-09-30 | |
Enamine | EN300-14261-50mg |
1-[(1,3-benzothiazol-2-yl)methyl]cyclohexane-1-carboxylic acid |
863669-59-4 | 95.0% | 50mg |
$30.0 | 2023-09-30 | |
Enamine | EN300-14261-1000mg |
1-[(1,3-benzothiazol-2-yl)methyl]cyclohexane-1-carboxylic acid |
863669-59-4 | 95.0% | 1000mg |
$130.0 | 2023-09-30 | |
Enamine | EN300-14261-5000mg |
1-[(1,3-benzothiazol-2-yl)methyl]cyclohexane-1-carboxylic acid |
863669-59-4 | 95.0% | 5000mg |
$320.0 | 2023-09-30 | |
abcr | AB376779-5 g |
1-(1,3-Benzothiazol-2-ylmethyl)cyclohexanecarboxylic acid; . |
863669-59-4 | 5 g |
€527.50 | 2023-07-19 | ||
Aaron | AR00GV4J-100mg |
1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID |
863669-59-4 | 95% | 100mg |
$87.00 | 2025-03-21 | |
Aaron | AR00GV4J-500mg |
1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID |
863669-59-4 | 95% | 500mg |
$166.00 | 2025-01-24 |
1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID Related Literature
-
1. Caper tea
-
Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
-
Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
-
Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
Additional information on 1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID
1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID: A Comprehensive Overview
The compound 1-(1,3-benzothiazol-2-ylmethyl)cyclohexanecarboxylic acid (CAS No. 863669-59-4) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of benzothiazole derivatives, which have gained significant attention in recent years due to their versatile properties and potential in various fields such as materials science, pharmaceuticals, and electronics. The benzothiazole moiety, a heterocyclic aromatic ring containing sulfur and nitrogen atoms, is known for its stability and reactivity, making it a valuable component in many chemical systems.
Recent studies have highlighted the importance of cyclohexanecarboxylic acid derivatives in the development of advanced materials. The cyclohexane ring in this compound provides mechanical stability and flexibility, while the carboxylic acid group introduces functional versatility. This combination makes 1-(1,3-benzothiazol-2-ylmethyl)cyclohexanecarboxylic acid an ideal candidate for applications requiring both structural integrity and chemical reactivity.
One of the most promising areas of research involving this compound is its use in organic electronics. The benzothiazole group is known to exhibit excellent electron-transport properties, which can be harnessed in the development of high-performance organic semiconductors. Recent breakthroughs in this field have demonstrated that incorporating benzothiazole derivatives into organic field-effect transistors (OFETs) can significantly enhance their charge carrier mobility and device stability. This makes 1-(1,3-benzothiazol-2-ylmethyl)cyclohexanecarboxylic acid a potential candidate for next-generation electronic devices.
In addition to its electronic applications, this compound has shown great potential in the pharmaceutical industry. The cyclohexanecarboxylic acid moiety is known to exhibit anti-inflammatory and analgesic properties, making it a valuable component in drug design. Researchers have explored the use of benzothiazole-containing compounds as inhibitors of various enzymes involved in inflammatory pathways. Preliminary studies suggest that 1-(1,3-benzothiazol-2-ylmethyl)cyclohexanecarboxylic acid may possess similar bioactivity, opening new avenues for drug development.
The synthesis of 1-(1,3-benzothiazol-2-ylmethyl)cyclohexanecarboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzothiazole ring through condensation reactions and the subsequent functionalization with the cyclohexanecarboxylic acid group. Recent advancements in catalysis have enabled more efficient and selective syntheses, reducing production costs and improving yield.
Another area where this compound has shown promise is in the development of advanced materials for energy storage. The unique combination of aromaticity and functional groups in benzothiazole derivatives makes them suitable for use as electrode materials in batteries and supercapacitors. Researchers have reported enhanced electrochemical performance when using 1-(1,3-benzothiazol-2-ylmethyl)cyclohexanecarboxylic acid as an additive in lithium-ion battery electrolytes. This highlights its potential role in advancing energy storage technologies.
The environmental impact of this compound is another critical aspect being investigated by researchers. As industries increasingly prioritize sustainability, understanding the biodegradability and eco-friendliness of chemical compounds becomes essential. Studies on benzothiazole derivatives suggest that they can be designed to minimize environmental harm while maintaining their desired properties. This aligns with global efforts to promote green chemistry and sustainable manufacturing practices.
In conclusion, 1-(1,3-benzothiazol-2-ylmethyl)cyclohexanecarboxylic acid (CAS No. 863669-59-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure combines the stability and reactivity of benzothiazole with the functional versatility of cyclohexanecarboxylic acid, making it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across various fields.
863669-59-4 (1-(1,3-BENZOTHIAZOL-2-YLMETHYL)CYCLOHEXANECARBOXYLIC ACID) Related Products
- 29198-86-5(3-(1,3-benzothiazol-2-yl)propanoic acid)
- 21224-20-4(5-(1,3-benzothiazol-2-yl)pentanoic acid)
- 41387-91-1(4-(1,3-benzothiazol-2-yl)butanoic acid)
- 1355468-58-4(N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide)
- 1923068-94-3(Ethyl 2-(2-chloro-5-fluorophenyl)imidazo[1,2-A]pyridine-3-carboxylate)
- 175204-84-9(4-(Trifluoromethyl)nicotinohydrazide)
- 2828444-35-3((2S,4R)-4-Fluoro-2-methylpyrrolidine hydrochloride)
- 1427441-35-7(Methyl 4-cyano-3-fluoro-5-ethylbenzoate)
- 2092549-11-4(2-Amino-1-(3-(fluoromethyl)azetidin-1-yl)ethan-1-one)
- 933709-03-6(2H-Indol-2-one, 3-(2-aminoethyl)-5-bromo-1,3-dihydro-)
